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Compound of Interest

Compound Name: 2-Ethyl-5-methylphenol

Cat. No.: B1664077

An In-depth Technical Guide to the Solubility of 2-Ethyl-5-methylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Ethyl-5-
methylphenol in various solvents. The information is curated for professionals in research,
scientific, and drug development fields, offering both quantitative data and detailed
experimental methodologies.

Core Concepts in Solubility

Solubility is a fundamental physicochemical property that dictates the extent to which a
compound, in this case, 2-Ethyl-5-methylphenol, can dissolve in a solvent to form a
homogeneous solution. This property is governed by the principle of "like dissolves like," where
substances with similar intermolecular forces tend to be miscible. The molecular structure of 2-
Ethyl-5-methylphenol, featuring both a polar hydroxyl (-OH) group and a non-polar aromatic
ring with ethyl and methyl substituents, results in a varied solubility profile across different types
of solvents. The hydroxyl group can participate in hydrogen bonding with polar solvents, while
the alkylated benzene ring favors interactions with non-polar or weakly polar organic solvents.

Quantitative Solubility Data

The solubility of 2-Ethyl-5-methylphenol has been determined in a range of solvents. The
following table summarizes the available quantitative data, providing a comparative reference
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for solvent selection in experimental and formulation work.

Solvent Temperature Solubility Data Type
Water 20 °C 8.3g/L Experimental[1]
Water 25°C 745.7 mg/L Estimated
Water Not Specified 2.07 g/L Predicted[2]

. Predicted (EPA
Water Not Specified 1421.71 mg/L

T.E.S.T.)[3]
Water Not Specified 1714.6 mg/L Predicted[3]
Dimethyl Sulfoxide N 55 mg/mL (403.85 )
Not Specified Experimental[4]

(DMSO) mM)
Methanol Not Specified Slightly Soluble Qualitative[5]
Chloroform Not Specified Slightly Soluble Qualitative[5]
Acetone Not Specified Soluble Qualitative[6][7]

N Higher solubility than o
Ethanol Not Specified ) Qualitative[8]

In water

N Higher solubility than o

Ether Not Specified ) Qualitative[8]
In water
Organic Solvents N ] o
Not Specified Highly Soluble Qualitative[1][8]

(General)

Note: The variability in water solubility data highlights the differences between experimental
measurements and various prediction models.

Factors Influencing Solubility

The solubility of 2-Ethyl-5-methylphenol is not a fixed value but is influenced by several
environmental and structural factors. Understanding these factors is crucial for its application in
various scientific contexts.
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Factors Affecting 2-Ethyl-5-methylphenol Solubility

2-Ethyl-5-methylphenol Properties Solvent Properties External Conditions

Molecular Structure
(Polar -OH, Non-polar Ring)

Crystal Lattice Energy Polarity (Dielectric Constant) ‘ Temperature ‘ pH (for aqueous solutions) ‘ Pressure (minor effect for solids)

=====

Hydrogen Bonding Capacity

Click to download full resolution via product page

Caption: Factors influencing the solubility of 2-Ethyl-5-methylphenol.

Experimental Protocol for Solubility Determination

The following section details a standardized experimental protocol for determining the solubility
of 2-Ethyl-5-methylphenol, based on the widely accepted shake-flask method, which is a
cornerstone for thermodynamic solubility measurement. This method is suitable for determining
the equilibrium solubility of a solid compound in a given solvent.

4.1. Principle

An excess amount of solid 2-Ethyl-5-methylphenol is added to a known volume of the solvent
of interest. The mixture is agitated at a constant temperature for a sufficient period to allow for
equilibrium to be reached between the dissolved and undissolved solute. After reaching
equilibrium, the saturated solution is separated from the excess solid, and the concentration of
the dissolved compound is determined using a suitable analytical technique.

4.2. Materials and Equipment

e 2-Ethyl-5-methylphenol (high purity)
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e Solvent of interest (analytical grade)

e Volumetric flasks

e Screw-cap vials or flasks

o Orbital shaker or magnetic stirrer with temperature control

o Constant temperature bath or incubator

» Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

e pH meter (for aqueous solubility)

4.3. Procedure

e Preparation of Saturated Solution:

[¢]

Add an excess amount of 2-Ethyl-5-methylphenol to a series of vials containing a known
volume of the solvent. The excess solid should be clearly visible.

[¢]

Seal the vials to prevent solvent evaporation.

[¢]

Place the vials in a constant temperature bath or incubator on an orbital shaker.

[e]

Agitate the samples at a constant speed for a predetermined time (e.g., 24-48 hours) to
ensure equilibrium is reached.

e Phase Separation:

o After the equilibration period, allow the vials to stand undisturbed at the same temperature
to let the excess solid settle.

o Carefully withdraw an aliquot of the supernatant.
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o Separate the saturated solution from the undissolved solid by either centrifugation or
filtration. Filtration should be performed using a filter material that does not adsorb the
solute.

e Analysis:

o Prepare a series of standard solutions of 2-Ethyl-5-methylphenol of known
concentrations in the same solvent.

o Generate a calibration curve by analyzing the standard solutions using a validated
analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

o Dilute the filtered saturated solution with the solvent to a concentration that falls within the
range of the calibration curve.

o Analyze the diluted sample and determine the concentration of 2-Ethyl-5-methylphenol
from the calibration curve.

o Calculate the original solubility by taking into account the dilution factor.
4.4. Data Reporting

The solubility should be reported in appropriate units, such as g/L, mg/mL, or mol/L, along with
the temperature at which the measurement was performed.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of solubility
using the shake-flask method.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1664077?utm_src=pdf-body
https://www.benchchem.com/product/b1664077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Prepare Solvent and
Add Excess 2-Ethyl-5-methylphenol

:

Equilibrate at Constant Temperature
with Agitation (e.g., 24-48h)

:

Phase Separation
(Centrifugation/Filtration)

:

Analyze Supernatant
(e.g., HPLC, UV-Vis)

:

Calculate Solubility
from Calibration Curve

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Conclusion

This technical guide provides essential solubility data and a detailed experimental protocol for
2-Ethyl-5-methylphenol. The compiled information serves as a valuable resource for
researchers and professionals engaged in activities where the solubility of this compound is a
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critical parameter. The provided methodologies and data can aid in solvent selection for
synthesis, purification, formulation development, and various analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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